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Compound of Interest

Compound Name: Praxadine

Cat. No.: B1224688 Get Quote

A comprehensive review of publicly available scientific literature and clinical trial data reveals a

significant lack of information regarding a therapeutic agent named "Praxadine." Searches for

"Praxadine" primarily identify a chemical compound, pyrazole-1-carboximidamide, registered in

chemical databases such as PubChem with the identifier CID 2734673.[1] This entry provides

chemical and physical properties of the molecule, including its formula (C4H6N4) and

molecular weight, but does not contain any data on its biological activity, mechanism of action,

or therapeutic use.[1] The hydrochloride salt of this compound is also referenced.[2]

Despite the user's request for an in-depth technical guide on the mechanism of action of

Praxadine, a thorough search of scientific literature and clinical trial registries did not yield any

research papers or clinical studies for a drug with this name. The term "Praxadine" does not

appear to be associated with any established pharmaceutical agent currently in clinical use or

undergoing formal investigation.

It is possible that "Praxadine" may be a very early-stage research compound not yet described

in published literature, a discontinued project, or a name used in a different context not

captured by scientific and medical databases.

The search results did, however, retrieve information on other therapeutic agents with

phonetically similar names or related chemical structures, which may have led to the initial

query. These include:

Paroxetine: A well-established selective serotonin reuptake inhibitor (SSRI) used for treating

depression and anxiety disorders.[3][4][5] Its mechanism of action is centered on blocking
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the serotonin transporter, leading to increased serotonin levels in the synaptic cleft.[5]

Pracinostat: An investigational histone deacetylase (HDAC) inhibitor that has been studied in

the context of treating acute myeloid leukemia (AML) in combination with other agents.[6]

Praxis Precision Medicines: A company developing a pipeline of drugs for neurological

disorders, including PRAX-944 and PRAX-562.[7]

Pyrazoloacridine (PZA): An analogue that has undergone Phase I clinical trials for cancer.[8]

The pyrazole moiety is a component of the chemical structure of the compound identified as

"Praxadine."[1][9]

Due to the absence of any data on the mechanism of action, clinical trials, or experimental

protocols for a substance named "Praxadine," it is not possible to provide the requested in-

depth technical guide, including data tables and visualizations. Further clarification on the

identity of "Praxadine" would be necessary to proceed with a detailed pharmacological report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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